Cas no 1247663-75-7 (1-(bromomethyl)-1-(3-methoxypropoxy)-4-methylcyclohexane)

1-(Bromomethyl)-1-(3-methoxypropoxy)-4-methylcyclohexane is a brominated cyclohexane derivative featuring both a methoxypropoxy and a bromomethyl functional group. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of more complex structures. The presence of the reactive bromomethyl group allows for further functionalization, while the methoxypropoxy substituent may enhance solubility in polar organic solvents. Its sterically defined cyclohexane backbone provides a rigid framework, which can be advantageous in the development of pharmaceuticals, agrochemicals, or specialty materials. Careful handling is recommended due to the reactivity of the bromomethyl moiety.
1-(bromomethyl)-1-(3-methoxypropoxy)-4-methylcyclohexane structure
1247663-75-7 structure
Product Name:1-(bromomethyl)-1-(3-methoxypropoxy)-4-methylcyclohexane
CAS No:1247663-75-7
MF:C12H23BrO2
MW:279.2138235569
CID:5977149
PubChem ID:62112538
Update Time:2025-10-31

1-(bromomethyl)-1-(3-methoxypropoxy)-4-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

    • Cyclohexane, 1-(bromomethyl)-1-(3-methoxypropoxy)-4-methyl-
    • 1-(Bromomethyl)-1-(3-methoxypropoxy)-4-methylcyclohexane
    • CS-0283259
    • AKOS011392343
    • EN300-1133980
    • 1247663-75-7
    • 1-(bromomethyl)-1-(3-methoxypropoxy)-4-methylcyclohexane
    • Inchi: 1S/C12H23BrO2/c1-11-4-6-12(10-13,7-5-11)15-9-3-8-14-2/h11H,3-10H2,1-2H3
    • InChI Key: YLXUDJQJIXLUFH-UHFFFAOYSA-N
    • SMILES: C1(CBr)(OCCCOC)CCC(C)CC1

Computed Properties

  • Exact Mass: 278.08814g/mol
  • Monoisotopic Mass: 278.08814g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.18±0.1 g/cm3(Predicted)
  • Boiling Point: 313.7±17.0 °C(Predicted)

1-(bromomethyl)-1-(3-methoxypropoxy)-4-methylcyclohexane Pricemore >>

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Additional information on 1-(bromomethyl)-1-(3-methoxypropoxy)-4-methylcyclohexane

Professional Introduction to 1-(bromomethyl)-1-(3-methoxypropoxy)-4-methylcyclohexane (CAS No. 1247663-75-7)

1-(bromomethyl)-1-(3-methoxypropoxy)-4-methylcyclohexane (CAS No. 1247663-75-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural features, serves as a versatile intermediate in the development of various bioactive molecules. Its molecular structure, incorporating both bromomethyl and 3-methoxypropoxy functional groups, makes it particularly valuable for constructing complex scaffolds in drug discovery programs.

The cyclohexane ring in this compound provides a stable backbone, which is often modified to achieve specific pharmacological properties. The presence of the bromomethyl group allows for further functionalization via nucleophilic substitution reactions, enabling the introduction of diverse side chains or heterocyclic structures. This reactivity is highly advantageous in medicinal chemistry, where precise control over molecular architecture is crucial for optimizing drug efficacy and selectivity.

The 3-methoxypropoxy moiety adds another layer of complexity to the molecule, influencing both its solubility and metabolic stability. This group is commonly employed in drug design to enhance bioavailability and reduce toxicity. The combination of these features makes 1-(bromomethyl)-1-(3-methoxypropoxy)-4-methylcyclohexane a promising candidate for synthesizing novel therapeutic agents.

In recent years, there has been growing interest in the development of innovative methodologies for constructing complex molecular frameworks. The compound CAS No. 1247663-75-7 has been utilized in several cutting-edge research projects aimed at discovering new treatments for various diseases. For instance, its structural motif has been explored in the synthesis of potential inhibitors targeting enzymes involved in inflammatory pathways. These studies highlight the compound's potential as a building block for next-generation therapeutics.

The pharmaceutical industry continues to leverage advanced synthetic strategies to enhance the efficiency of drug development pipelines. The use of intermediates like 1-(bromomethyl)-1-(3-methoxypropoxy)-4-methylcyclohexane exemplifies this trend, as it enables researchers to rapidly assemble complex molecules with tailored properties. Such compounds are essential for addressing unmet medical needs and improving patient outcomes.

The chemical properties of this compound also make it suitable for applications beyond drug discovery. For example, it has been investigated as a precursor in the synthesis of specialty chemicals and materials with unique functionalities. The ability to modify its structure through various chemical transformations opens up numerous possibilities for industrial applications.

The synthesis of 1-(bromomethyl)-1-(3-methoxypropoxy)-4-methylcyclohexane involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Recent advancements in catalytic systems have improved the efficiency of these synthetic routes, making it more feasible to produce this compound on an industrial scale. Such improvements are critical for supporting large-scale drug development programs.

In conclusion, 1-(bromomethyl)-1-(3-methoxypropoxy)-4-methylcyclohexane (CAS No. 1247663-75-7) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features and reactivity make it an invaluable tool for developing novel bioactive molecules. As research in this field progresses, the applications of this compound are expected to expand, contributing to advancements in medicine and materials science.

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